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Compound Name: RS-25344 hydrochloride

Cat. No.: B10862267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
RS-25344 hydrochloride is a potent and selective inhibitor of phosphodiesterase 4 (PDE4), an

enzyme critical in the regulation of intracellular cyclic adenosine monophosphate (cAMP)

levels. By preventing the degradation of cAMP, RS-25344 hydrochloride modulates various

cellular processes, demonstrating significant anti-inflammatory and other pharmacological

effects. This technical guide provides a comprehensive overview of the chemical structure,

mechanism of action, and key experimental findings related to RS-25344 hydrochloride,

presenting quantitative data in structured tables, detailing experimental protocols, and

visualizing relevant biological pathways and workflows.

Chemical Structure and Properties
RS-25344 hydrochloride, chemically known as 1-(3-nitrophenyl)-3-(4-pyridinylmethyl)-

pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione hydrochloride, is a small molecule inhibitor with the

following properties:
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Property Value

Chemical Formula C₁₉H₁₃N₅O₄ · HCl

Molecular Weight 411.8 g/mol

CAS Number 152815-28-6

Appearance Solid

SMILES

O=C1C2=CC=CN=C2N(C3=CC(--INVALID-

LINK--

=O)=CC=C3)C(N1CC4=CC=NC=C4)=O.Cl[1]

InChI Key ROSFKXDQMBPYQQ-UHFFFAOYSA-N[1]

Mechanism of Action: Selective PDE4 Inhibition
RS-25344 hydrochloride exerts its pharmacological effects through the potent and selective

inhibition of phosphodiesterase 4 (PDE4). PDE4 is a key enzyme responsible for the hydrolysis

of cAMP, a ubiquitous second messenger involved in a myriad of cellular signaling pathways.

The inhibition of PDE4 leads to an accumulation of intracellular cAMP, which in turn activates

protein kinase A (PKA) and other downstream effectors.

A crucial aspect of RS-25344's mechanism is its enhanced inhibitory activity towards the

phosphorylated form of the PDE4D3 isoform. Phosphorylation of PDE-4D3 by PKA leads to a

conformational change that significantly increases its sensitivity to inhibition by RS-25344, by

approximately 100-fold.[2] This targeted action on the activated form of the enzyme in

leukocytes suggests a basis for its potent anti-inflammatory properties with potentially fewer

side effects than non-selective PDE4 inhibitors.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Selective PDE4 Inhibitor RS-25344 Hydrochloride:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10862267#chemical-structure-of-rs-25344-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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